Cas no 106966-22-7 (Benzaldehyde,4-(1,3-butadienyl)-, (Z)- (9CI))

• Product Name: Benzaldehyde,4-(1,3-butadienyl)-, (Z)- (9CI)
• CAS No: 106966-22-7
• MF: C₁₁H₁₀O
• MW: 158.196503162384
• CID: 127395
• PubChem ID: 45083984
• Update Time: 2025-04-18

Benzaldehyde,4-(1,3-butadienyl)-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-(1,3-butadienyl)-, (Z)- (9CI)
• 106966-22-7
• 4-[(1Z)-1,3-Butadien-1-yl]benzaldehyde
• Benzaldehyde, 4-(1,3-butadienyl)-, (Z)- (9CI)

• Inchi： 1S/C11H10O/c1-2-3-4-10-5-7-11(9-12)8-6-10/h2-9H,1H2/b4-3-
• InChI Key： YBSAODGYDYQURH-ARJAWSKDSA-N
• SMILES： O=CC1C=CC(/C=C\C=C)=CC=1

Computed Properties

• Exact Mass: 158.0732
• Monoisotopic Mass: 158.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.8

Experimental Properties

• PSA: 17.07